Cas no 1594834-12-4 (methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate)

• Product Name: methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate
• CAS No: 1594834-12-4
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 6513176
• PubChem ID: 112631012
• Update Time: 2025-06-09

methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate
• 1594834-12-4
• EN300-1893784

• Inchi： 1S/C9H9BrClNO2/c1-14-9(13)8(12)6-3-2-5(10)4-7(6)11/h2-4,8H,12H2,1H3
• InChI Key： JCINQTDNOOBEFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C(=O)OC)N

Computed Properties

• Exact Mass: 276.95052g/mol
• Monoisotopic Mass: 276.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate

Methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate (CAS No. 1594834-12-4): A Comprehensive Overview

Methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate, identified by its CAS number 1594834-12-4, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both amino and carboxyl functional groups, coupled with a bromo and chloro-substituted aromatic ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural framework of methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate positions it as a valuable building block in medicinal chemistry. The aromatic ring, substituted with bromine and chlorine atoms, enhances its reactivity and allows for further functionalization. This characteristic is particularly useful in the synthesis of more complex molecules, such as inhibitors or agonists targeting specific biological pathways.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the properties of halogenated aromatic compounds. These compounds often exhibit enhanced binding affinity and metabolic stability, making them attractive candidates for drug development. Research has shown that the combination of amino and carboxyl groups in methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate can facilitate the formation of hydrogen bonds and ionic interactions, which are crucial for effective drug-receptor interactions.

One of the most promising applications of this compound is in the field of oncology. Studies have demonstrated that halogenated aromatic derivatives can inhibit the activity of key enzymes involved in cancer cell proliferation. The bromo and chloro substituents in methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate can serve as pharmacophores, enhancing its potential as an anti-cancer agent. Furthermore, the compound's ability to undergo further modifications allows researchers to fine-tune its properties for specific therapeutic targets.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. The structural features of methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate make it a suitable candidate for modulating neurotransmitter activity. Recent research has indicated that similar halogenated aromatic compounds can interact with serotonin receptors, potentially leading to new treatments for neurological disorders such as depression and anxiety.

The synthesis of methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate involves multi-step organic reactions, typically starting from readily available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromo and chloro substituents efficiently.

In addition to its pharmaceutical applications, methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate has potential uses in materials science. Its unique chemical structure makes it a candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical properties. Researchers are exploring its incorporation into advanced materials that could find applications in electronics and aerospace industries.

The safety profile of methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate is an important consideration in its handling and application. While it does not pose significant health risks under normal conditions, appropriate safety measures should be taken during synthesis and handling to minimize exposure. Standard laboratory practices, including the use of personal protective equipment (PPE), are recommended to ensure safe usage.

In conclusion, methyl 2-amino-2-(4-bromo-2-chlorophenyl)acetate (CAS No. 1594834-12-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing scientific and medical innovations is likely to grow.